Cas no 1909314-01-7 (2,2-dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride)

• Product Name: 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride
• CAS No: 1909314-01-7
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• MDL: MFCD29762849
• CID: 5246658
• PubChem ID: 121553592
• Update Time: 2026-03-08

2,2-dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, 2,2-dimethyl-N-3-quinolinyl-, hydrochloride (1:1)
• 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride

• MDL： MFCD29762849
• Inchi： 1S/C14H17N3.ClH/c1-14(2,3)13(15)17-11-8-10-6-4-5-7-12(10)16-9-11;/h4-9H,1-3H3,(H2,15,17);1H
• InChI Key： QAJGNFHAEZLPKP-UHFFFAOYSA-N
• SMILES： N(C1C=NC2C=CC=CC=2C=1)C(=N)C(C)(C)C.Cl

Additional information on 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride

2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride (CAS No. 1909314-01-7): A Comprehensive Overview

2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride, identified by the CAS registry number 1909314-01-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline ring system with a propanimidamide moiety. The integration of these structural elements imparts distinctive chemical and physical properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride is notable for its quinoline core, a heterocyclic aromatic system with nitrogen atoms at specific positions. This core is further substituted with a propanimidamide group, which introduces additional functional groups that influence the compound's reactivity and solubility. The presence of hydrochloride counterions suggests that this compound exists in its salt form, which is often preferred for stability and bioavailability in pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic properties, including high electron-deficiency in the quinoline ring due to the electron-withdrawing effects of the propanimidamide group. This characteristic makes it a promising candidate for applications in organic electronics and as a precursor for advanced materials.

In terms of synthesis, 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride can be prepared through a multi-step process involving nucleophilic substitution and amidation reactions. The synthesis typically begins with the preparation of the quinoline derivative, followed by the introduction of the propanimidamide group under controlled conditions. The final step involves protonation to form the hydrochloride salt, ensuring optimal stability for storage and use.

From a pharmacological perspective, this compound has been explored for its potential as a drug candidate. Studies have shown that it exhibits moderate bioactivity against various enzymes and receptors, suggesting its utility in drug discovery programs targeting specific therapeutic areas. Furthermore, its solubility profile and metabolic stability are under investigation to assess its suitability as an orally active drug.

Recent research has also highlighted the potential of 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the development of advanced coatings and sensors. Additionally, its electronic properties render it suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide Hydrochloride (CAS No. 1909314-01-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure, coupled with recent advances in synthetic and computational techniques, positions it as a key player in future research and development efforts.